1-[(Tert-butoxy)carbonyl]-4-methylazetidine-2-carboxylic acid

• IUPAC Name: 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-2-carboxylic acid
• InChI: InChI=1S/C10H17NO4/c1-6-5-7(8(12)13)11(6)9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)
• InChI Key: SZFDJSLFSMVIOM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N1C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• CAS No.: 1822530-58-4

Description

The compound “1-[(Tert-butoxy)carbonyl]-4-methylazetidine-2-carboxylic acid” likely contains an azetidine ring, which is a four-membered heterocyclic ring with one nitrogen atom and three carbon atoms. The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis, particularly for amines.

Synthesis Analysis

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. This might be a possible route for the synthesis of the compound, but without specific literature or experimental data, it’s hard to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The Boc group can be removed from amines with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. This could be a potential reaction involving the compound.

Scientific Research Applications

Synthesis of Peptide Analogues

A series of tert-butyloxycarbonyl amino acid 4-nitroanilides, including derivatives with non-proteinogenic amino acids, were synthesized using the isocyanate method or the mixed anhydride procedure. These compounds were further extended to corresponding dipeptide 4-nitroanilides, indicating the utility of 1-[(Tert-butoxy)carbonyl]-4-methylazetidine-2-carboxylic acid in peptide synthesis and modifications, particularly for sterically hindered amino acids (Schutkowski, Mrestani-Klaus, & Neubert, 2009).

Development of Anticancer Agents

Functionalized amino acid derivatives synthesized from this compound were evaluated for in vitro cytotoxicity against human cancer cell lines. Some compounds exhibited significant cytotoxicity, highlighting the potential of these derivatives in designing new anticancer agents (Kumar et al., 2009).

Novel Building Blocks for Medicinal Chemistry

Protected 3-haloazetidines, derived from this compound, serve as versatile building blocks in medicinal chemistry. These intermediates facilitate the diversified synthesis of azetidine-3-carboxylic acid derivatives, expanding the toolkit for drug discovery and development (Ji, Wojtas, & Lopchuk, 2018).

Antibacterial Activity

The synthesis and structural characterization of 3-tert-butoxycarbonyl-2-arylthiazolidine-4-carboxylic acid derivatives revealed potent antibacterial activities against various bacterial strains. These findings suggest the potential of using this compound derivatives as scaffolds for developing new antibacterial agents (Song et al., 2009).

Safety and Hazards

Based on the safety data sheet of a similar compound, 4-tert-Butylcyclohexanone, it can be harmful if swallowed and may cause harm to aquatic life with long-lasting effects. It’s recommended to handle it with appropriate safety measures.

Future Directions

The use and study of this compound would depend on its specific properties and potential applications. It could be of interest in the field of organic synthesis, given the presence of the Boc group.

Mechanism of Action

These compounds are usually used in vitro for peptide synthesis and are removed from the final product .

The result of the action of Boc-protected amino acids is the successful synthesis of a desired peptide. The Boc group allows for the selective formation of peptide bonds, preventing unwanted side reactions and ensuring the correct sequence is obtained .

The action environment for Boc-protected amino acids is typically a laboratory setting. Factors such as temperature, solvent, and pH can influence the efficiency of Boc deprotection and peptide coupling .